Cas no 6949-98-0 (Hexadecanoic acid,9,10,16-trihydroxy-)
6949-98-0 structure
Product Name:Hexadecanoic acid,9,10,16-trihydroxy-
Hexadecanoic acid,9,10,16-trihydroxy- Chemical and Physical Properties
Names and Identifiers
-
- Hexadecanoic acid,9,10,16-trihydroxy-
- 9,10,16-trihydroxyhexadecanoic acid
- (+/-)-threo-aleuritic acid
- (+-)-threo-9,10,16-trihydroxy-hexadecanoic acid
- aleuritolic acid
- DL-threo-aleuritic acid
- erythro-aleuritic acid
- Nsc25150
- threo-9,10,16-trihydroxyhexadecanoic acid
- threo-aleuritic acid
- 9,10,16-Trihydroxyhexadecanoicacid
- FT-0621956
- HY-N7076
- 18951-77-4
- Aleuritic acid
- CCG-214261
- ALEURETIC ACID
- ( inverted exclamation markA)-erythro-Aleuritic acid
- Hexadecanoic acid, 9,10,16-trihydroxy-, (R*,S*)-(.+/-.)-
- 9,10,16-trihydroxy-hexadecanoic acid
- 9,10,16-Trihydroxyhexadecanoic acid #
- .alpha.-Aleuritic acid
- NSC-25150
- SCHEMBL284714
- 9,10,16-Trihydroxypalmitic acid
- 9,10,16-trihydroxy palmitic acid
- DTXSID90862139
- CS-W012097
- VS-12140
- DL-erythro-9,10,16-Trihydroxyhexadecanoic acid
- NS00013349
- HEXADECANOIC ACID, 9,10,16-TRIHYDROXY-
- (+/-)-erythro-Aleuritic acid;alpha-Aleuritic acid
- beta-Aleuritic acid
- AKOS025247945
- 6949-98-0
- LMFA01050101
- NSC 25150
- FT-0621955
- (.+/-.)-Aleuritic acid
- CHEBI:177476
- STL372740
- BBL033550
- DTXCID80810947
-
- Inchi： 1S/C16H32O5/c17-13-9-5-4-7-11-15(19)14(18)10-6-2-1-3-8-12-16(20)21/h14-15,17-19H,1-13H2,(H,20,21)
- InChI Key： MEHUJCGAYMDLEL-UHFFFAOYSA-N
- SMILES： OC(CCCCCCCC(=O)O)C(CCCCCCO)O
Computed Properties
- Exact Mass: 304.22506
- Monoisotopic Mass: 456.36
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 15
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.5
- Topological Polar Surface Area: 98Ų
Experimental Properties
- Density: 1.1
- Boiling Point: 553.5°C at 760 mmHg
- Flash Point: 302.6°C
- Refractive Index: 1.557
- PSA: 97.99
- LogP: 2.46630
Hexadecanoic acid,9,10,16-trihydroxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Larodan | 14-1633-4-5mg |
9,10,16-Trihydroxyhexadecanoic acid |
6949-98-0 | >98% | 5mg |
€345.00 | 2023-09-19 | |
| Key Organics Ltd | VS-12140-0.5G |
9,10,16-trihydroxyhexadecanoic acid |
6949-98-0 | >90% | 0.5g |
£350.00 | 2025-02-09 | |
| Key Organics Ltd | VS-12140-1G |
9,10,16-trihydroxyhexadecanoic acid |
6949-98-0 | >90% | 1g |
£549.00 | 2025-02-09 | |
| Key Organics Ltd | VS-12140-5G |
9,10,16-trihydroxyhexadecanoic acid |
6949-98-0 | >90% | 5g |
£2004.00 | 2025-02-09 | |
| A2B Chem LLC | AH23591-5mg |
9,10,16-Trihydroxyhexadecanoic acid |
6949-98-0 | >98% | 5mg |
$600.00 | 2024-04-19 | |
| Larodan | 14-1633-1-1mg |
9,10,16-Trihydroxyhexadecanoic acid |
6949-98-0 | >98% | 1mg |
€250.00 | 2025-03-07 |
Hexadecanoic acid,9,10,16-trihydroxy- Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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